4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide

• IUPAC Name: 4-methyl-N-[2-(4-phenylpiperazine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C25H25N3O2/c1-19-11-13-20(14-12-19)24(29)26-23-10-6-5-9-22(23)25(30)28-17-15-27(16-18-28)21-7-3-2-4-8-21/h2-14H,15-18H2,1H3,(H,26,29)
• InChI Key: QBWLPZDWOJKYPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C25H25N3O2
• Molecular Weight: 399.5 g/mol

Description

4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide, also known as MPPI, is a chemical compound that has been widely studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and a serotonin 5-HT1A receptor antagonist. This dual mechanism of action is thought to contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its anxiolytic and antidepressant effects. 4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has also been shown to increase neurogenesis in the hippocampus, which is believed to be important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of 4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide is that it has been extensively studied in animal models, which has provided valuable insights into its potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to develop more targeted therapies.

Future Directions

There are several future directions for 4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide research. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of anxiety and depression. Future studies may also focus on understanding the mechanism of action of 4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide and developing more targeted therapies.

Scientific Research Applications

4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic properties in animal models. 4-methyl-N-{2-[(4-phenyl-1-piperazinyl)carbonyl]phenyl}benzamide has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.